Cas no 1261775-05-6 (2'-Iodo-5'-methyl-2,3,4,5,6-pentafluorobiphenyl)

• Product Name: 2'-Iodo-5'-methyl-2,3,4,5,6-pentafluorobiphenyl
• CAS No: 1261775-05-6
• MF: C₁₃H₆F₅I
• MW: 384.083233356476
• CID: 4997277
• Update Time: 2025-06-14

2'-Iodo-5'-methyl-2,3,4,5,6-pentafluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Iodo-5'-methyl-2,3,4,5,6-pentafluorobiphenyl

• Inchi： 1S/C13H6F5I/c1-5-2-3-7(19)6(4-5)8-9(14)11(16)13(18)12(17)10(8)15/h2-4H,1H3
• InChI Key： JDKYGFUWNIZCBU-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C)C=C1C1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 299
• XLogP3: 5.1
• Topological Polar Surface Area: 0

Additional information on 2'-Iodo-5'-methyl-2,3,4,5,6-pentafluorobiphenyl

Recent Advances in the Study of 2'-Iodo-5'-methyl-2,3,4,5,6-pentafluorobiphenyl (CAS: 1261775-05-6)

The compound 2'-Iodo-5'-methyl-2,3,4,5,6-pentafluorobiphenyl (CAS: 1261775-05-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This polyfluorinated biphenyl derivative is characterized by its high electron-withdrawing capacity and stability, making it a valuable intermediate in the synthesis of complex organic molecules, particularly in the development of novel therapeutics and diagnostic agents.

Recent studies have focused on the utilization of 2'-Iodo-5'-methyl-2,3,4,5,6-pentafluorobiphenyl in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, to construct highly functionalized biphenyl scaffolds. These reactions are critical in medicinal chemistry for the synthesis of bioactive compounds. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated the efficacy of this compound in the synthesis of fluorinated analogs of known kinase inhibitors, which exhibited improved metabolic stability and target binding affinity.

In addition to its synthetic utility, 2'-Iodo-5'-methyl-2,3,4,5,6-pentafluorobiphenyl has been investigated for its potential role in positron emission tomography (PET) imaging. The iodine moiety in the compound allows for radioiodination, enabling its use as a radiotracer for imaging studies. A recent preclinical study highlighted its application in tracking the distribution of fluorinated pharmaceuticals in vivo, providing insights into drug pharmacokinetics and biodistribution.

Furthermore, the compound's polyfluorinated structure has been explored for its environmental and toxicological properties. Research published in *Environmental Science & Technology* in 2024 examined the biodegradation pathways of polyfluorinated biphenyls, including 2'-Iodo-5'-methyl-2,3,4,5,6-pentafluorobiphenyl, to assess their persistence and ecological impact. The findings suggested that while these compounds are resistant to microbial degradation, advanced oxidation processes could mitigate their environmental footprint.

In summary, 2'-Iodo-5'-methyl-2,3,4,5,6-pentafluorobiphenyl (CAS: 1261775-05-6) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to imaging and environmental science, underscoring its multidisciplinary relevance. Future research directions may include the development of more sustainable synthetic routes and the exploration of its therapeutic potential in targeted drug delivery systems.